Cas no 2138142-38-6 (Cyclopentanemethanol, α,1-bis(aminomethyl)-α,2-dimethyl-)

• Product Name: Cyclopentanemethanol, α,1-bis(aminomethyl)-α,2-dimethyl-
• CAS No: 2138142-38-6
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5280132
• PubChem ID: 165741206
• Update Time: 2025-11-06

Cyclopentanemethanol, α,1-bis(aminomethyl)-α,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, α,1-bis(aminomethyl)-α,2-dimethyl-
• EN300-683772
• 2138142-38-6
• 1-amino-2-[1-(aminomethyl)-2-methylcyclopentyl]propan-2-ol

• Inchi： 1S/C10H22N2O/c1-8-4-3-5-10(8,7-12)9(2,13)6-11/h8,13H,3-7,11-12H2,1-2H3
• InChI Key： JYJMSMOKIHZBKD-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1(CN)CCCC1C

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 320.4±12.0 °C(Predicted)
• pka: 12.79±0.50(Predicted)

Additional information on Cyclopentanemethanol, α,1-bis(aminomethyl)-α,2-dimethyl-

Compound Overview: Cyclopentanemethanol, α,1-bis(aminomethyl)-α,2-dimethyl-

Cyclopentanemethanol, α,1-bis(aminomethyl)-α,2-dimethyl- is a complex organic compound with the CAS number 2138142-38-6. This compound belongs to the class of cyclic alcohols and contains a cyclopentane ring substituted with various functional groups. The structure of this compound includes a methanol group attached to the cyclopentane ring at the alpha position. Additionally, the alpha and 1 positions are substituted with bis(aminomethyl) groups, while the alpha and 2 positions are dimethylated. This unique substitution pattern gives rise to its specific chemical properties and potential applications.

The synthesis of Cyclopentanemethanol, α,1-bis(aminomethyl)-α,2-dimethyl- involves multi-step organic reactions. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient pathways for producing this compound. Researchers have explored the use of transition metal catalysts to facilitate key steps in its synthesis, such as C-C bond formation and stereo-selective substitutions. These methods not only improve yield but also enhance the overall sustainability of the production process.

Cyclopentanemethanol derivatives have shown promising applications in various fields. In pharmaceutical research, this compound has been investigated as a potential precursor for bioactive molecules. Its structure allows for functionalization at multiple sites, making it versatile for drug design. Recent studies have highlighted its role in the development of inhibitors for specific enzymes involved in disease pathways.

In materials science, Cyclopentanemethanol derivatives are being explored for their potential in polymer synthesis. The cyclopentane ring provides structural rigidity, while the hydroxyl and amine groups offer sites for cross-linking. This combination makes them suitable for creating advanced materials with tailored mechanical properties.

The latest research on Cyclopentanemethanol has focused on its biological activity and environmental impact. Studies have demonstrated that certain derivatives exhibit antioxidant properties, which could be beneficial in food preservation and cosmetic applications. Additionally, efforts are underway to assess its biodegradability and eco-toxicity to ensure sustainable use.

In conclusion, Cyclopentanemethanol, particularly its α,1-bis(aminomethyl)-α,2-dimethyl derivative (CAS 2138142-38-6), is a multifaceted compound with significant potential across various industries. Its unique structure enables diverse functionalization opportunities, making it a valuable asset in modern chemical research and development.